Cas no 1213627-08-7 ((R)-METHYL 6-(1-AMINO-2-HYDROXYETHYL)PICOLINATE)

• Product Name: (R)-METHYL 6-(1-AMINO-2-HYDROXYETHYL)PICOLINATE
• CAS No: 1213627-08-7
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 5592454
• PubChem ID: 131869098
• Update Time: 2025-08-02

(R)-METHYL 6-(1-AMINO-2-HYDROXYETHYL)PICOLINATE Chemical and Physical Properties

Names and Identifiers

• (R)-METHYL 6-(1-AMINO-2-HYDROXYETHYL)PICOLINATE
• 2-Pyridinecarboxylic acid, 6-[(1R)-1-amino-2-hydroxyethyl]-, methyl ester
• N14651
• 1213627-08-7
• (R)-METHYL6-(1-AMINO-2-HYDROXYETHYL)PICOLINATE

• Inchi： 1S/C9H12N2O3/c1-14-9(13)8-4-2-3-7(11-8)6(10)5-12/h2-4,6,12H,5,10H2,1H3/t6-/m0/s1
• InChI Key： KNYISGVMEATCNI-LURJTMIESA-N
• SMILES： C1(C(OC)=O)=NC([C@@H](N)CO)=CC=C1

Computed Properties

• Exact Mass: 196.08479225g/mol
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 85.4Ų

Experimental Properties

• Density: 1.263±0.06 g/cm3(Predicted)
• Boiling Point: 386.6±42.0 °C(Predicted)
• pka: 11.96±0.10(Predicted)

Additional information on (R)-METHYL 6-(1-AMINO-2-HYDROXYETHYL)PICOLINATE

Introduction to (R)-Methyl 6-(1-amino-2-hydroxyethyl)picolinate (CAS No. 1213627-08-7)

(R)-Methyl 6-(1-amino-2-hydroxyethyl)picolinate, with the CAS registry number 1213627-08-7, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of picolinates, which are derivatives of picoline—a heterocyclic aromatic compound with a nitrogen atom in the ring. The presence of the amino and hydroxyethyl groups introduces unique functional properties, making it a versatile molecule for various applications.

The structure of (R)-Methyl 6-(1-amino-2-hydroxyethyl)picolinate consists of a picoline ring substituted at the 6-position with a methyl group and an amino alcohol moiety. The stereochemistry at the chiral center (R configuration) plays a crucial role in its biological activity and chemical reactivity. Recent studies have highlighted its potential as a ligand in metalloenzyme mimics and as a building block in drug design.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution, oxidation, and stereoselective alkylation. The use of chiral auxiliary reagents ensures the formation of the desired enantiomer, which is critical for its application in asymmetric catalysis and enantioselective reactions.

Recent research has focused on the application of (R)-Methyl 6-(1-amino-2-hydroxyethyl)picolinate in medicinal chemistry. Its ability to coordinate with metal ions such as zinc and copper makes it an attractive candidate for designing metalloenzyme inhibitors. For instance, studies have shown that this compound can inhibit matrix metalloproteinases (MMPs), which are enzymes implicated in cancer metastasis and inflammatory diseases.

Beyond its biological applications, this compound has also been explored in materials science. Its coordination properties make it suitable for constructing metal-organic frameworks (MOFs) and porous materials with potential applications in gas storage and catalysis. Recent advancements in MOF synthesis have utilized this compound to create highly porous structures with tunable properties.

The amino alcohol functionality of (R)-Methyl 6-(1-amino-2-hydroxyethyl)picolinate also renders it useful in asymmetric catalysis. By coordinating with transition metals like palladium or rhodium, it can act as a chiral ligand to induce high enantioselectivity in catalytic reactions such as alkene hydrogenation and cross-coupling reactions.

In conclusion, (R)-Methyl 6-(1-amino-2-hydroxyethyl)picolinate (CAS No. 1213627-08-7) is a multifaceted compound with promising applications across various scientific domains. Its unique structure, stereochemistry, and functional groups make it an invaluable tool for researchers in developing novel therapeutic agents, advanced materials, and efficient catalytic systems.